Diethyl (3-trimethylsilylprop-2-ynyl)phosphonate

• Molecular Formula: C10H21O3PSi
• Molecular Weight: 248.33 g/mol
• IUPAC Name: 3-diethoxyphosphorylprop-1-ynyl(trimethyl)silane
• InChI: InChI=1S/C10H21O3PSi/c1-6-12-14(11,13-7-2)9-8-10-15(3,4)5/h6-7,9H2,1-5H3
• InChI Key: SYCUQLOBYQIEEN-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC#C[Si](C)(C)C)OCC

Description

Diethyl (3-trimethylsilylprop-2-ynyl)phosphonate is a useful research compound. Its molecular formula is C10H21O3PSi and its molecular weight is 248.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a solution of LiHMDS (1M in THF, 63.8 mL, 63.8 mmol) in anhydrous THF (162 mL) was added dropwise under stirring at −10° C. in nitrogen atmosphere diethyl phosphite (7.4 mL, 63.8 mmol). The obtained solution was stirred at the same temperature for 20 min. Afterwards, 3-bromo-1-trimethylsilyl-1-propyne (10 mL, 63.8 mmol) was dropped into and the reaction mixture was stirred at −10° C. for 2 h., then quenched with water and extracted with EtOAc. The combined organic layers were washed with brine, dried on Na2SO4 and evaporated to dryness in vacuo to afford 14.86 g of the title product.